1-[2-(3-Chlorophenoxy)phenyl]ethan-1-one

• IUPAC Name: 1-[2-(3-chlorophenoxy)phenyl]ethanone
• InChI: InChI=1S/C14H11ClO2/c1-10(16)13-7-2-3-8-14(13)17-12-6-4-5-11(15)9-12/h2-9H,1H3
• InChI Key: WDUPHSHNOOFKBU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1OC2=CC(=CC=C2)Cl
• Molecular Formula: C14H11ClO2
• Molecular Weight: 246.69 g/mol
• CAS No.: 129644-30-0

Description

“1-[2-(3-Chlorophenoxy)phenyl]ethan-1-one” is a laboratory chemical. It has a molecular formula of C14H11ClO2 and a molecular weight of 246.69.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, Schiff bases, which are nitrogen-based analogues of ketones/aldehydes, have been synthesized from simple to complex molecules either under base or acid catalysis with or without heating.

Molecular Structure Analysis

The molecular structure of “this compound” has been analyzed using various techniques such as X-ray diffraction analysis. Single-crystal X-ray diffraction studies have shown that similar compounds can have different crystal structures. For instance, one compound was found to be orthorhombic, while another was triclinic.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a boiling point of 369.2°C at 760 mmHg and a melting point of 54-56°C. The compound has a molecular weight of 281.14.

Safety and Hazards

According to the safety data sheet, “1-[2-(3-Chlorophenoxy)phenyl]ethan-1-one” should not be used for food, drug, pesticide, or biocidal product use. In case of contact with eyes or skin, rinse immediately with plenty of water and seek medical attention. The compound should be kept away from heat and sources of ignition.

Future Directions

As for future directions, the therapeutic properties of “1-[2-(3-Chlorophenoxy)phenyl]ethan-1-one” and similar compounds are being explored using in silico ADMET models. These studies could reveal that the different properties of the synthesized molecules are drug-like.

Mechanism of Action

Target of Action

Similar compounds have been studied for their potential application against enzymes like acetylcholinesterase (ache) and butyrylcholinesterase (bche) . These enzymes play a crucial role in neurotransmission, specifically in the breakdown of acetylcholine, a key neurotransmitter .

Mode of Action

Based on the structure and properties of similar compounds, it can be inferred that it might interact with its targets through non-covalent interactions such as hydrogen bonding and hydrophobic interactions . These interactions could potentially lead to changes in the conformation and function of the target enzymes .

Biochemical Pathways

If the compound does indeed target ache and bche, it could potentially affect cholinergic neurotransmission, which is involved in numerous physiological processes including muscle function, memory, and cognition .

Pharmacokinetics

In silico admet models have been used to reveal that similar compounds possess drug-like properties . This suggests that 1-[2-(3-Chlorophenoxy)phenyl]ethan-1-one might also have favorable ADME properties, which could impact its bioavailability.

Result of Action

If the compound does inhibit ache and bche, it could potentially increase the concentration of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission .